2-cyano-3-[3-(3,4-dimethoxyphenyl)-1-(2-fluorobenzyl)-1H-pyrazol-4-yl]acrylamide

• IUPAC Name: (E)-2-cyano-3-[3-(3,4-dimethoxyphenyl)-1-[(2-fluorophenyl)methyl]pyrazol-4-yl]prop-2-enamide
• InChI: InChI=1S/C22H19FN4O3/c1-29-19-8-7-14(10-20(19)30-2)21-17(9-16(11-24)22(25)28)13-27(26-21)12-15-5-3-4-6-18(15)23/h3-10,13H,12H2,1-2H3,(H2,25,28)/b16-9+
• InChI Key: UEHINYQMXOXCSH-CXUHLZMHSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN(C=C2C=C(C#N)C(=O)N)CC3=CC=CC=C3F)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)C2=NN(C=C2/C=C(\C#N)/C(=O)N)CC3=CC=CC=C3F)OC
• Molecular Formula: C22H19FN4O3
• Molecular Weight: 406.4 g/mol

Description

2-cyano-3-[3-(3,4-dimethoxyphenyl)-1-(2-fluorobenzyl)-1H-pyrazol-4-yl]acrylamide is a novel compound that has gained attention in the scientific community due to its potential applications in various areas of research. The compound has been synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-cyano-3-[3-(3,4-dimethoxyphenyl)-1-(2-fluorobenzyl)-1H-pyrazol-4-yl]acrylamide is not fully understood. However, studies have suggested that the compound may work by inhibiting specific enzymes involved in cancer cell growth and inflammation. The compound may also work by modulating specific signaling pathways involved in neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to reduce inflammation by inhibiting the production of specific cytokines. Additionally, the compound has been shown to improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

2-cyano-3-[3-(3,4-dimethoxyphenyl)-1-(2-fluorobenzyl)-1H-pyrazol-4-yl]acrylamide has several advantages and limitations for lab experiments. The compound is relatively easy to synthesize and is stable under normal laboratory conditions. It has also shown promising results in various in vitro and in vivo studies. However, the compound has limited solubility in aqueous solutions, which can make it difficult to use in certain experiments. Additionally, the compound has not been extensively studied in humans, and its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for research on 2-cyano-3-[3-(3,4-dimethoxyphenyl)-1-(2-fluorobenzyl)-1H-pyrazol-4-yl]acrylamide. One area of research could focus on the compound's potential as a therapeutic agent for cancer. Studies could investigate the compound's efficacy in different types of cancer and its safety and tolerability in humans. Another area of research could focus on the compound's potential as a therapeutic agent for inflammatory diseases. Studies could investigate the compound's efficacy in different models of inflammation and its safety and tolerability in humans. Additionally, research could focus on the compound's potential as a therapeutic agent for neurological disorders. Studies could investigate the compound's efficacy in different models of neurological disorders and its safety and tolerability in humans.

Scientific Research Applications

2-cyano-3-[3-(3,4-dimethoxyphenyl)-1-(2-fluorobenzyl)-1H-pyrazol-4-yl]acrylamide has potential applications in various areas of scientific research. The compound has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its anti-inflammatory properties and has shown potential for treating inflammatory diseases. Additionally, the compound has been studied for its potential as a therapeutic agent for neurological disorders.